2-(4-methoxyphenyl)-N-[2-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]acetamide

• IUPAC Name: 2-(4-methoxyphenyl)-N-[2-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]acetamide
• InChI: InChI=1S/C17H18N4O2/c1-23-14-7-5-13(6-8-14)12-17(22)18-10-9-16-20-19-15-4-2-3-11-21(15)16/h2-8,11H,9-10,12H2,1H3,(H,18,22)
• InChI Key: BQYUNCNCAHLDLO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)NCCC2=NN=C3N2C=CC=C3
• Molecular Formula: C17H18N4O2
• Molecular Weight: 310.35 g/mol

Description

2-(4-methoxyphenyl)-N-[2-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]acetamide, also known as TPA023, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of benzodiazepine receptor agonists and has been found to have anxiolytic and anticonvulsant properties.

Mechanism of Action

The mechanism of action of 2-(4-methoxyphenyl)-N-[2-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]acetamide is believed to involve its binding to the benzodiazepine site of the GABA-A receptor. This binding enhances the activity of the receptor, leading to increased inhibitory neurotransmission and a reduction in anxiety and seizure activity.
Biochemical and physiological effects:
2-(4-methoxyphenyl)-N-[2-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]acetamide has been found to have a number of biochemical and physiological effects. It has been shown to increase the activity of the GABA-A receptor, leading to increased inhibitory neurotransmission. In addition, 2-(4-methoxyphenyl)-N-[2-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]acetamide has been found to reduce anxiety and seizure activity in preclinical models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-methoxyphenyl)-N-[2-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]acetamide in lab experiments is its well-defined mechanism of action. This allows researchers to study the effects of the compound on specific pathways and receptors. However, one limitation of using 2-(4-methoxyphenyl)-N-[2-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]acetamide is its potential for off-target effects. As a benzodiazepine receptor agonist, 2-(4-methoxyphenyl)-N-[2-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]acetamide may also bind to other receptors and produce unintended effects.

Future Directions

There are several future directions for research related to 2-(4-methoxyphenyl)-N-[2-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]acetamide. One area of interest is the potential for 2-(4-methoxyphenyl)-N-[2-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]acetamide as a treatment for alcohol use disorder. Another area of interest is the use of 2-(4-methoxyphenyl)-N-[2-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]acetamide as an adjunct therapy for schizophrenia. In addition, there is potential for the development of new compounds based on the structure of 2-(4-methoxyphenyl)-N-[2-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]acetamide with improved pharmacological properties.

Synthesis Methods

The synthesis of 2-(4-methoxyphenyl)-N-[2-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]acetamide involves the reaction of 2-(4-methoxyphenyl)acetic acid with 2-aminomethyl-1,2,4-triazolo[4,3-a]pyridine in the presence of thionyl chloride. The resulting product is then treated with N,N-diethylacetamide to obtain 2-(4-methoxyphenyl)-N-[2-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]acetamide. This method has been reported to have a yield of around 70%.

Scientific Research Applications

2-(4-methoxyphenyl)-N-[2-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]acetamide has been extensively studied for its potential therapeutic applications. It has been found to have anxiolytic and anticonvulsant properties, and has been tested in preclinical models of anxiety and epilepsy. In addition, 2-(4-methoxyphenyl)-N-[2-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]acetamide has been shown to have potential as a treatment for alcohol withdrawal syndrome and as an adjunct therapy for schizophrenia.